(3-((Furan-2-ylmethyl)sulfonyl)pyrrolidin-1-yl)(3,4,5-trimethoxyphenyl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound contains several functional groups including a pyrrolidine ring, a furan ring, a sulfonyl group, and a trimethoxyphenyl group . The pyrrolidine ring is a five-membered nitrogen heterocycle widely used by medicinal chemists to obtain compounds for the treatment of human diseases . The trimethoxyphenyl (TMP) group serves as a pharmacophore in numerous potent agents exhibiting diverse bioactivity effects .
Molecular Structure Analysis
The molecular structure of this compound would be complex due to the presence of multiple functional groups. The pyrrolidine ring contributes to the stereochemistry of the molecule and increases three-dimensional coverage due to the non-planarity of the ring . The trimethoxyphenyl group is a six-membered electron-rich ring .Chemical Reactions Analysis
The chemical reactions involving this compound would depend on the specific conditions and reagents used. Pyrrolidine rings can undergo a variety of reactions, including those involving the nitrogen atom or the carbon atoms of the ring .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its functional groups. For instance, the pyrrolidine ring could contribute to its solubility and stability .Scientific Research Applications
Drug Discovery and Development
The pyrrolidine ring, a core structure in this compound, is a versatile scaffold in medicinal chemistry. It’s widely used to obtain biologically active compounds for treating human diseases . The sp3-hybridization of the pyrrolidine ring allows for efficient exploration of the pharmacophore space, contributing to the stereochemistry of the molecule and increasing three-dimensional coverage . This makes the compound a valuable candidate for drug discovery, especially in the design of new molecules with varied biological profiles.
Cancer Research
Chalcones, which are structurally related to the furan moiety in the compound, have shown potential in the treatment of lung cancer . The cytotoxic effects of novel chalcones against lung carcinoma cell line (A549) have been studied, indicating that this compound could be investigated for similar anti-cancer properties .
Molecular Docking Studies
The compound’s potential for binding to enantioselective proteins makes it a candidate for molecular docking studies. These studies can reveal how different stereoisomers and spatial orientations of substituents affect the biological profile of drug candidates . This application is crucial for understanding the interaction between drugs and their targets.
Stereoselectivity in Biological Systems
Due to the stereogenicity of carbons in the pyrrolidine ring, the compound can exist in different stereoisomers. This feature is significant as it can lead to different biological profiles and binding modes to proteins, which is essential for the development of enantioselective drugs .
Pharmacokinetic and ADME/Tox Studies
The introduction of heteroatomic fragments, such as the furan and pyrrolidine rings, can modify physicochemical parameters and improve ADME/Tox results for drug candidates . This compound could be used in pharmacokinetic studies to optimize these properties in new drugs.
Exploration of Structural Diversity
The non-planarity of the pyrrolidine ring, a phenomenon called “pseudorotation,” enhances the compound’s ability to cover more three-dimensional space . This property is beneficial for generating structural diversity in drug molecules, which is a key aspect of modern drug design.
Mechanism of Action
Future Directions
properties
IUPAC Name |
[3-(furan-2-ylmethylsulfonyl)pyrrolidin-1-yl]-(3,4,5-trimethoxyphenyl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23NO7S/c1-24-16-9-13(10-17(25-2)18(16)26-3)19(21)20-7-6-15(11-20)28(22,23)12-14-5-4-8-27-14/h4-5,8-10,15H,6-7,11-12H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WPDSQVYVTJJMOG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1OC)OC)C(=O)N2CCC(C2)S(=O)(=O)CC3=CC=CO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23NO7S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
409.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(3-((Furan-2-ylmethyl)sulfonyl)pyrrolidin-1-yl)(3,4,5-trimethoxyphenyl)methanone |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.